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Compound of Interest

Compound Name: 1-Cyclopentenylphenylmethane

Cat. No.: B103551

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety and handling guide. Due to the limited availability of specific data for 1-
Cyclopentenylphenylmethane, a comprehensive safety assessment cannot be provided.
Professionals handling this chemical should exercise extreme caution and are encouraged to
seek additional expert consultation and perform a thorough risk assessment before use.

Introduction

1-Cyclopentenylphenylmethane, also known by its CAS number 15507-35-4, is a chemical
compound with emerging interest in various research and development sectors. Its unique
structure, featuring a cyclopentenyl group attached to a phenylmethane moiety, suggests
potential applications in organic synthesis and as a building block for more complex molecules.
However, a significant lack of publicly available safety and toxicological data necessitates a
cautious approach to its handling and use. This guide summarizes the currently available
information and highlights critical data gaps.

Physicochemical Properties

A summary of the known physicochemical properties of 1-Cyclopentenylphenylmethane is
presented in Table 1. This information is primarily derived from computational models and basic
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chemical databases.

Property Value Source
Molecular Formula Ci2H14 Guidechem
Molecular Weight 158.244 g/mol Guidechem
CAS Number 15507-35-4 Guidechem
XLogP3-AA 3.4 PubChem
Complexity 161 PubChem

Table 1: Physicochemical Properties of 1-Cyclopentenylphenylmethane

Hazard Identification and Safety Information

A thorough search for a specific Safety Data Sheet (SDS) for 1-Cyclopentenylphenylmethane
did not yield any results. Chemical databases consistently report that no data is available for
GHS (Globally Harmonized System of Classification and Labelling of Chemicals) hazard
classifications, including pictograms, signal words, hazard statements, and precautionary
statements.

This lack of specific hazard information is a critical concern for researchers and professionals.

In the absence of direct data, information on structurally related compounds can provide some
preliminary insights into potential hazards, although this should be interpreted with extreme
caution. For the related compound, Benzene, 1-cyclopenten-1-yl- (CAS 825-54-7), the
following GHS hazard statements have been reported:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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e H400: Very toxic to aquatic life.
e H410: Very toxic to aquatic life with long lasting effects.

It is crucial to emphasize that these hazards are for a different, albeit structurally similar,
molecule and may not be directly applicable to 1-Cyclopentenylphenylmethane. However,
they suggest that the compound should be handled as potentially hazardous, with appropriate
precautions taken to avoid ingestion, skin and eye contact, and inhalation, and to prevent
release into the environment.

Handling and Storage

Given the absence of specific handling and storage guidelines, general best practices for
handling potentially hazardous, uncharacterized chemical compounds should be strictly
followed.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

» Skin Protection: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn. A lab
coat or chemical-resistant apron is also recommended.

o Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is
a risk of generating aerosols or dust, a NIOSH-approved respirator may be necessary.

General Handling Procedures

e Avoid all direct contact with the substance.

Do not breathe vapors or dust.

Use only in a chemical fume hood.

Wash hands thoroughly after handling.

Ensure eyewash stations and safety showers are readily accessible.
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Storage

o Store in a tightly sealed, properly labeled container.
e Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials, such as strong oxidizing agents.

Experimental Protocols

No detailed experimental protocols for the synthesis, purification, or use of 1-
Cyclopentenylphenylmethane were found in the public domain. Researchers planning to
work with this compound will need to develop their own protocols based on established
principles of organic chemistry and conduct thorough risk assessments for each step.

Toxicological Information

There is a complete lack of toxicological data for 1-Cyclopentenylphenylmethane in the
available literature. No studies on acute or chronic toxicity, carcinogenicity, mutagenicity, or
reproductive toxicity have been identified.

Data Gaps and Recommendations

The most significant finding of this technical review is the profound lack of safety and handling
information for 1-Cyclopentenylphenylmethane. To ensure the safety of researchers and the
environment, the following data needs to be generated:

A comprehensive Safety Data Sheet (SDS) compliant with GHS standards.

Acute and chronic toxicological studies.

Data on potential environmental fate and ecotoxicity.

Validated experimental protocols that include safety and handling precautions.

Until such data is available, 1-Cyclopentenylphenylmethane should be treated as a
substance of unknown and potentially high toxicity. All handling should be performed by trained
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personnel in a controlled laboratory setting with appropriate engineering controls and personal
protective equipment.

Visualizations

Due to the absence of any described signaling pathways, experimental workflows, or logical
relationships involving 1-Cyclopentenylphenylmethane in the available literature, no
diagrams can be generated. The creation of such visualizations would be speculative and
potentially misleading without supporting experimental data.

« To cite this document: BenchChem. [An In-depth Technical Guide on 1-
Cyclopentenylphenylmethane: Safety and Handling]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b103551#safety-and-handling-
information-for-1-cyclopentenylphenylmethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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